Cas no 151028-48-7 (benzyl 6-(benzyloxy)pyridine-3-carboxylate)
benzyl 6-(benzyloxy)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylic acid, 6-(phenylmethoxy)-, phenylmethyl ester
- benzyl 6-(benzyloxy)pyridine-3-carboxylate
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- MDL: MFCD28383938
- Inchi: 1S/C20H17NO3/c22-20(24-15-17-9-5-2-6-10-17)18-11-12-19(21-13-18)23-14-16-7-3-1-4-8-16/h1-13H,14-15H2
- InChI Key: QCWYCVUMIAOCAK-UHFFFAOYSA-N
- SMILES: C1=NC(OCC2=CC=CC=C2)=CC=C1C(OCC1=CC=CC=C1)=O
benzyl 6-(benzyloxy)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-205815-0.05g |
benzyl 6-(benzyloxy)pyridine-3-carboxylate |
151028-48-7 | 92% | 0.05g |
$65.0 | 2023-09-16 | |
| Enamine | EN300-205815-0.1g |
benzyl 6-(benzyloxy)pyridine-3-carboxylate |
151028-48-7 | 92% | 0.1g |
$96.0 | 2023-09-16 | |
| Enamine | EN300-205815-0.25g |
benzyl 6-(benzyloxy)pyridine-3-carboxylate |
151028-48-7 | 92% | 0.25g |
$136.0 | 2023-09-16 | |
| Enamine | EN300-205815-0.5g |
benzyl 6-(benzyloxy)pyridine-3-carboxylate |
151028-48-7 | 92% | 0.5g |
$256.0 | 2023-09-16 | |
| Enamine | EN300-205815-1.0g |
benzyl 6-(benzyloxy)pyridine-3-carboxylate |
151028-48-7 | 92% | 1g |
$355.0 | 2023-06-08 | |
| Enamine | EN300-205815-2.5g |
benzyl 6-(benzyloxy)pyridine-3-carboxylate |
151028-48-7 | 92% | 2.5g |
$697.0 | 2023-09-16 | |
| Enamine | EN300-205815-5.0g |
benzyl 6-(benzyloxy)pyridine-3-carboxylate |
151028-48-7 | 92% | 5g |
$1033.0 | 2023-06-08 | |
| Enamine | EN300-205815-10.0g |
benzyl 6-(benzyloxy)pyridine-3-carboxylate |
151028-48-7 | 92% | 10g |
$1531.0 | 2023-06-08 | |
| Enamine | EN300-205815-1g |
benzyl 6-(benzyloxy)pyridine-3-carboxylate |
151028-48-7 | 92% | 1g |
$355.0 | 2023-09-16 | |
| Enamine | EN300-205815-5g |
benzyl 6-(benzyloxy)pyridine-3-carboxylate |
151028-48-7 | 92% | 5g |
$1033.0 | 2023-09-16 |
benzyl 6-(benzyloxy)pyridine-3-carboxylate Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on benzyl 6-(benzyloxy)pyridine-3-carboxylate
Recent Advances in the Study of Benzyl 6-(Benzyloxy)pyridine-3-carboxylate (CAS: 151028-48-7) in Chemical Biology and Pharmaceutical Research
Benzyl 6-(benzyloxy)pyridine-3-carboxylate (CAS: 151028-48-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.
One of the key areas of research involving benzyl 6-(benzyloxy)pyridine-3-carboxylate is its role as a building block in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs. The compound's unique chemical structure allows for facile modifications, enabling the development of derivatives with enhanced pharmacological properties.
In addition to its synthetic applications, recent investigations have explored the biological activities of benzyl 6-(benzyloxy)pyridine-3-carboxylate and its derivatives. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit promising inhibitory effects against specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects.
Another notable advancement is the use of benzyl 6-(benzyloxy)pyridine-3-carboxylate in the development of prodrugs. Researchers have leveraged its stability and reactivity to design prodrugs that can be selectively activated in target tissues, thereby minimizing off-target effects. This approach has been particularly explored in the context of cancer therapy, where precise drug delivery is critical.
Despite these promising developments, challenges remain in the optimization of benzyl 6-(benzyloxy)pyridine-3-carboxylate-based compounds. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.
In conclusion, benzyl 6-(benzyloxy)pyridine-3-carboxylate (CAS: 151028-48-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a promising candidate for further investigation. Future studies should aim to elucidate its mechanisms of action and explore its applications in diverse therapeutic areas.
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